Cas no 89139-90-2 (1,3-Benzodioxole, 5-decyl-)
1,3-Benzodioxole, 5-decyl- structure
Product Name:1,3-Benzodioxole, 5-decyl-
CAS No:89139-90-2
MF:C17H26O2
MW:262.387145519257
CID:610829
PubChem ID:16122269
Update Time:2025-04-19
1,3-Benzodioxole, 5-decyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole, 5-decyl-
- 5-decyl-1,3-benzodioxole
- 5-DECYL-2H-1,3-BENZODIOXOLE
- DTXSID40583089
- 89139-90-2
-
- Inchi： 1S/C17H26O2/c1-2-3-4-5-6-7-8-9-10-15-11-12-16-17(13-15)19-14-18-16/h11-13H,2-10,14H2,1H3
- InChI Key： NZPVJNJHHDLBCQ-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CCCCCCCCCC
Computed Properties
- Exact Mass: 262.193280068g/mol
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 18.5Ų
1,3-Benzodioxole, 5-decyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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